2-Benzylsulfanyl-5-methylpyrimidine

• IUPAC Name: 2-benzylsulfanyl-5-methylpyrimidine
• InChI: InChI=1S/C12H12N2S/c1-10-7-13-12(14-8-10)15-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key: MLBAAJUPBKNZHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)SCC2=CC=CC=C2
• Molecular Formula: C12H12N2S
• Molecular Weight: 216.30 g/mol

Description

2-Benzylsulfanyl-5-methylpyrimidine is a pyrimidine derivative characterized by a benzylsulfanyl group at the 2-position and a methyl substituent at the 5-position. Pyrimidines are heterocyclic aromatic compounds with wide-ranging applications in medicinal chemistry, materials science, and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Benzylsulfanyl-5-methylpyrimidine typically involves the reaction of 2-chloropyrimidine with benzyl mercaptan in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the substitution reaction, resulting in the formation of the desired product.

Industrial Production Methods: Industrial production of 2-Benzylsulfanyl-5-methylpyrimidine follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Continuous flow reactors and automated systems are often employed to ensure consistent production quality.

Types of Reactions:

Oxidation: 2-Benzylsulfanyl-5-methylpyrimidine can undergo oxidation reactions, where the sulfanyl group is converted to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the benzylsulfanyl group, typically using reducing agents such as lithium aluminum hydride.

Substitution: The benzylsulfanyl group can be substituted with other functional groups through nucleophilic substitution reactions, using reagents like sodium hydride and alkyl halides.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid as a solvent.

Reduction: Lithium aluminum hydride, tetrahydrofuran as a solvent.

Substitution: Sodium hydride, alkyl halides, dimethylformamide as a solvent.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: De-benzylated pyrimidine derivatives.

Substitution: Various substituted pyrimidine derivatives depending on the nucleophile used.

Scientific Research Applications

2-Benzylsulfanyl-5-methylpyrimidine has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Benzylsulfanyl-5-methylpyrimidine involves its interaction with specific molecular targets, such as enzymes or receptors. The benzylsulfanyl group can modulate the compound’s binding affinity and specificity, influencing its biological activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

2-Benzylsulfanyl-4-[(4-methylphenyl)sulfanyl]-6-pentylpyrimidine-5-carbonitrile

Key Features :

• Substituents: Additional 4-(4-methylphenyl)sulfanyl, 6-pentyl, and 5-cyano groups.
• Molecular Complexity : Increased steric bulk and electronic diversity due to multiple substituents.
• Crystallographic Data: The crystal structure (space group P1) reveals planar pyrimidine rings and non-covalent interactions stabilizing the lattice, including van der Waals forces and π-π stacking .

Comparison with 2-Benzylsulfanyl-5-methylpyrimidine :

Property	2-Benzylsulfanyl-5-methylpyrimidine	2-Benzylsulfanyl-4-[(4-methylphenyl)sulfanyl]-6-pentylpyrimidine-5-carbonitrile
Substituents	2-benzylsulfanyl, 5-methyl	2-benzylsulfanyl, 4-(4-methylphenyl)sulfanyl, 6-pentyl, 5-cyano
Molecular Weight	~230 g/mol (estimated)	~455 g/mol (calculated from structure)
Synthetic Complexity	Moderate	High (multi-step synthesis with regioselective sulfanylations)
Bioactivity Potential	Underexplored	Likely enhanced due to cyano and pentyl groups (lipophilicity and reactivity)

The additional sulfanyl and cyano groups in the analog may improve binding to biological targets, such as enzymes or receptors, compared to the simpler 5-methyl derivative .

7-(Benzylsulfanyl)-5-(2-methoxyphenyl)-1,3-dimethyl-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

Key Features :

• Structure : Fused pyrimido[4,5-d]pyrimidine system with a benzylsulfanyl group at position 5.
• Conformation : Distorted boat-like conformation in rings B and C, with planar aromatic rings A and D .

Comparison with 2-Benzylsulfanyl-5-methylpyrimidine :

Property	2-Benzylsulfanyl-5-methylpyrimidine	7-(Benzylsulfanyl)-fused pyrimidine derivative
Core Structure	Monocyclic pyrimidine	Fused bicyclic pyrimido-pyrimidine
Functional Groups	2-benzylsulfanyl, 5-methyl	7-benzylsulfanyl, 2-methoxyphenyl, 1,3-dimethyl
Synthetic Method	Not detailed in evidence	Microwave-assisted synthesis with 85% yield
Bioactivity	Unknown	Antitumor, antiviral, antioxidant (predicted)

The fused-ring system in the analog confers rigidity and may enhance interactions with biological targets like DNA topoisomerases or viral proteases. The microwave-assisted synthesis offers efficiency advantages over traditional methods possibly used for 2-Benzylsulfanyl-5-methylpyrimidine .

Implications for Drug Design

• Substituent Effects: The addition of electron-withdrawing groups (e.g., cyano) or bulky substituents (e.g., pentyl) in analogs improves target affinity but may reduce solubility.
• Ring Systems: Fused pyrimidine derivatives (e.g., Analog 2) offer conformational restraint, which can enhance binding specificity compared to monocyclic structures.

Q & A

Q. How can researchers optimize functionalization of the pyrimidine ring without destabilizing the sulfanyl moiety?

• Methodological Answer : Protect the sulfanyl group with tert-butylthio or trityl groups during ring functionalization. Deprotection using mild reducing agents (e.g., TCEP) preserves the core structure. highlights similar strategies for thiazolo-pyrimidine derivatives .

Notes on Data Contradictions

• Spectral Interpretation : Contradictions between predicted and observed NMR shifts may indicate unexpected tautomeric states or solvent effects. Always compare data with structurally validated analogs (e.g., ’s crystallographic data) .
• Biological Activity : Inconsistent IC$_{50}$ values across studies may stem from assay variability (e.g., cell line differences). Replicate experiments using standardized protocols, as emphasized in ’s synthesis optimization .